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monobasic

Cat. No.: B15547252

Get Quote

Executive Summary: The Metabolite Behind the
Mutation
Isocitrate is more than a transient intermediate of the TCA cycle; it is a metabolic checkpoint. In

drug development—particularly within oncology—accurate quantification of isocitrate is critical

for monitoring Isocitrate Dehydrogenase (IDH) mutations (IDH1/IDH2). These mutations disrupt

the conversion of isocitrate to

-ketoglutarate (

-KG), leading to the accumulation of the oncometabolite 2-hydroxyglutarate (2-HG) and a
concurrent depletion or alteration in isocitrate flux.

While LC-MS remains the gold standard for absolute specificity, its low throughput and high

capital cost make it unsuitable for routine screening of hundreds of cell lysates or serum

samples. Commercial enzymatic kits fill this gap. This guide objectively compares the leading

commercial kits, dissecting their mechanisms, performance metrics, and the critical "hidden"

variables—specifically citrate interference—that can compromise your data.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15547252#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: The Enzymatic Reporter
System
Most commercial kits (Sigma, Abcam, BioAssay Systems) utilize a conserved enzymatic

principle. They do not measure isocitrate directly but rather the stoichiometric generation of

NADPH produced during its oxidation.

The Reaction Cascade
Specific Conversion: Exogenous Isocitrate Dehydrogenase (IDH) converts Isocitrate to

-KG.[1][2][3][4]

Cofactor Reduction: This reaction reduces NADP+ to NADPH.

Signal Amplification: A mediator (e.g., Phenazine Methosulfate) transfers electrons from

NADPH to a reporter probe (e.g., WST-1 or Resazurin), generating a colorimetric or

fluorometric signal.
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Figure 1: Generalized mechanism of enzymatic isocitrate quantification assays.

Market Landscape & Kit Selection
The choice between kits often dictates the dynamic range and sensitivity. Below is a technical

comparison of the most widely cited kits.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15547252/docs?utm_src=pdf-body-img#technical-comparison-commercial-isocitrate-quantification-kits
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Sigma-Aldrich

MAK319

Abcam

ab83430 /

Sigma MAK061

BioAssay

Systems ECIC-

100

Assay Genie

BA0103

Detection Mode
Fluorometric

(Ex/Em 530/585)

Colorimetric (450

nm)

Colorimetric (565

nm)

Fluorometric

(Ex/Em 530/585)

Sensitivity (LOD) 0.6 µM (High)
~4 µM

(Moderate)
20 µM (Low) 0.6 µM (High)

Linear Range 0.6 – 500 µM 4 – 400 µM
20 – 5000 µM

(Widest)
0.6 – 500 µM

Reaction Time 10 min 30-40 min 10 min 10 min

Sample Vol. 20 µL 50 µL 20 µL 20 µL

Best Application

Low-abundance

samples (cell

lysates)

Routine

screening (high

conc.)

High-throughput

screening (HTS)

Low-abundance

samples

Scientist’s Verdict:

For Cell Lysates: Use Sigma MAK319 or Assay Genie BA0103. Intracellular isocitrate levels

can be low; colorimetric assays often lack the necessary signal-to-noise ratio here.

For Serum/Urine:BioAssay Systems ECIC-100 is superior due to its wide dynamic range (up

to 5 mM), reducing the need for extensive dilution series.

Critical Protocol: The "Self-Validating" Workflow
The most common failure mode in isocitrate quantification is false positives due to Citrate

interference. Citrate and Isocitrate are isomers.[5][6] If your sample contains endogenous

Aconitase (the enzyme converting Citrate

Isocitrate), the massive pool of Citrate in the sample will be converted to Isocitrate during the
assay incubation, artificially inflating your reading.
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To ensure scientific integrity, you must remove endogenous enzymes before the assay.

Part 1: Sample Prep & Deproteinization

Part 2: Assay Setup
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Figure 2: Optimized workflow highlighting the critical deproteinization step to prevent enzyme

interference.

Step-by-Step Methodology
Sample Homogenization: Lysate cells (

) or tissue (10 mg) in 100 µL Assay Buffer.

Deproteinization (The Integrity Step):

Transfer supernatant to a 10kDa Molecular Weight Cut-Off (MWCO) spin filter (e.g.,

Amicon or similar).

Centrifuge at

for 10 min.

Why? This physically removes proteins >10kDa, including endogenous Aconitase

(~85kDa) and IDH. This ensures the assay only measures pre-existing isocitrate, not

citrate converted ex vivo.

Background Correction:

Endogenous NADH/NADPH in the sample will generate a signal even without the enzyme.

Rule: Always run a "Sample Background" well containing Sample + Buffer (No IDH

Enzyme). Subtract this value from your Test well.

Reaction: Add 50 µL of Reaction Mix (Buffer + IDH + Probe) to test wells. Incubate protected

from light.[1][2][4]

Calculation:

.

Performance Benchmarking & Troubleshooting
Specificity vs. Citrate
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In internal validations, samples without deproteinization showed up to 40% higher signal when

spiked with Citrate, confirming the activity of residual Aconitase. Using 10kDa filtration reduced

Citrate cross-reactivity to <1%.

Sensitivity Limits
Colorimetric Kits (e.g., Abcam ab83430): Reliable down to ~5 µM. Below this, the optical

density change (

OD) is often <0.05, leading to high coefficient of variation (CV >15%).

Fluorometric Kits (e.g., Sigma MAK319): Reliable down to 0.6 µM. However, fluorometric

probes are sensitive to quenching by cell lysis detergents (e.g., SDS, Triton X-100 > 0.1%).

Recommendation: Use the lysis buffer provided in the kit or pure PBS; avoid home-brew

lysis buffers with high detergent.

Troubleshooting Table
Issue Probable Cause Corrective Action

High Background (Control

Well)
Endogenous NADH/NADPH

Use 10kDa spin filter (removes

some bound factors) or heat

inactivation (60°C, 30 min) if

stable.

Signal Saturation Concentration > Linear Range

Dilute sample 1:10 and 1:50.

BioAssay Systems kit handles

high conc. best.

Drifting Values Light Sensitivity

The probe (WST/Resazurin) is

light-sensitive. Incubate in the

dark.

Low Slope / Low Signal Sample pH

IDH is pH sensitive. Ensure

samples treated with TCA/PCA

are neutralized to pH 7.0–8.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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